Cas no 1263277-77-5 (5-Chloro-2-fluoro-3-methylbenzoic acid)

• Product Name: 5-Chloro-2-fluoro-3-methylbenzoic acid
• CAS No: 1263277-77-5
• MF: C₈H₆ClFO₂
• MW: 188.583445072174
• CID: 4692152
• PubChem ID: 79002360
• Update Time: 2025-06-12

5-Chloro-2-fluoro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-3-methylbenzoic acid
• 5-chloro-2-fluoro-3-methyl benzoic acid
• E91592
• SCHEMBL18795481
• MFCD18426001
• 5-chloro-2-fluoro-3-methylbenzoicacid
• AKOS017516234
• 1263277-77-5
• CS-0191209

• Inchi： 1S/C8H6ClFO2/c1-4-2-5(9)3-6(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
• InChI Key： YWPKNBCLQKQSNW-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(=C(C)C=1)F

Computed Properties

• Exact Mass: 188.0040353g/mol
• Monoisotopic Mass: 188.0040353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 2.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-Chloro-2-fluoro-3-methylbenzoic acid

5-Chloro-2-fluoro-3-methylbenzoic acid (CAS No. 1263277-77-5): An Overview of Its Properties, Applications, and Recent Research

5-Chloro-2-fluoro-3-methylbenzoic acid (CAS No. 1263277-77-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique combination of halogen and methyl substituents, exhibits a range of interesting properties that make it a valuable building block in the synthesis of various pharmaceuticals and functional materials.

The molecular structure of 5-Chloro-2-fluoro-3-methylbenzoic acid consists of a benzene ring substituted with a chlorine atom at the 5-position, a fluorine atom at the 2-position, and a methyl group at the 3-position. The carboxylic acid functional group at the 1-position further enhances its reactivity and utility in synthetic chemistry. The presence of these substituents imparts specific electronic and steric effects that influence the compound's physical and chemical properties.

In terms of physical properties, 5-Chloro-2-fluoro-3-methylbenzoic acid is a white crystalline solid with a melting point of approximately 140°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol, methanol, and dichloromethane. These solubility characteristics make it suitable for use in various chemical reactions and processes.

The chemical reactivity of 5-Chloro-2-fluoro-3-methylbenzoic acid is influenced by its functional groups and substituents. The carboxylic acid group can undergo typical reactions such as esterification, amide formation, and decarboxylation. The halogen substituents (chlorine and fluorine) can participate in nucleophilic substitution reactions, making this compound a useful intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 5-Chloro-2-fluoro-3-methylbenzoic acid has been explored as a potential lead compound for the development of new drugs. Recent studies have focused on its use as a scaffold for designing inhibitors of specific enzymes involved in various diseases. For instance, researchers have synthesized derivatives of this compound to target enzymes such as kinases and proteases, which play crucial roles in cancer progression and inflammatory responses.

A notable example is the use of 5-Chloro-2-fluoro-3-methylbenzoic acid derivatives as inhibitors of protein kinases. Protein kinases are key regulators of cellular signaling pathways and are often dysregulated in cancer cells. By designing derivatives with enhanced binding affinity to specific kinase targets, researchers aim to develop more effective and selective therapeutic agents. Studies have shown that certain derivatives exhibit potent inhibitory activity against specific kinases, demonstrating the potential of this scaffold in drug discovery.

Beyond its applications in medicinal chemistry, 5-Chloro-2-fluoro-3-methylbenzoic acid has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as organic semiconductors and photovoltaic materials. Researchers have synthesized polymers containing this compound as monomers to create materials with tailored electronic properties for use in organic electronics.

In the context of environmental applications, 5-Chloro-2-fluoro-3-methylbenzoic acid has been studied for its potential use in water treatment processes. Its ability to form stable complexes with metal ions makes it a promising candidate for removing heavy metals from contaminated water sources. Preliminary studies have shown that derivatives of this compound can effectively sequester metal ions, offering a potential solution for environmental remediation.

The synthesis of 5-Chloro-2-fluoro-3-methylbenzoic acid typically involves multi-step processes that include halogenation, methylation, and carboxylation reactions. Recent advancements in synthetic methods have led to more efficient and environmentally friendly routes for producing this compound on both laboratory and industrial scales. For example, catalytic methods using transition metals have been developed to improve yield and reduce byproduct formation.

In conclusion, 5-Chloro-2-fluoro-3-methylbenzoic acid (CAS No. 1263277-77-5) is a multifaceted compound with diverse applications in medicinal chemistry, materials science, and environmental remediation. Its unique combination of halogen substituents and carboxylic acid functionality makes it a valuable building block for the synthesis of advanced materials and pharmaceuticals. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.